Cas no 2680750-33-6 (2-Chloro-3-acetamido-4,5-difluorobenzoic acid)

2-Chloro-3-acetamido-4,5-difluorobenzoic acid is a fluorinated benzoic acid derivative characterized by its chloro, acetamido, and difluoro functional groups. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications, where its unique substitution pattern enables selective modifications. The presence of fluorine atoms enhances metabolic stability and bioavailability, making it valuable in drug discovery. The chloro and acetamido groups further contribute to its reactivity, allowing for diverse derivatization. Its well-defined structure ensures consistency in synthetic routes, while its high purity and stability support reliable performance in research and industrial processes.
2-Chloro-3-acetamido-4,5-difluorobenzoic acid structure
2680750-33-6 structure
Product Name:2-Chloro-3-acetamido-4,5-difluorobenzoic acid
CAS No:2680750-33-6
MF:C9H6ClF2NO3
MW:249.598648548126
CID:5648970
PubChem ID:165909064
Update Time:2025-10-23

2-Chloro-3-acetamido-4,5-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-28278526
    • 2-chloro-3-acetamido-4,5-difluorobenzoic acid
    • 2680750-33-6
    • 2-Chloro-3-acetamido-4,5-difluorobenzoic acid
    • Inchi: 1S/C9H6ClF2NO3/c1-3(14)13-8-6(10)4(9(15)16)2-5(11)7(8)12/h2H,1H3,(H,13,14)(H,15,16)
    • InChI Key: GGJAXIJVPIUGCA-UHFFFAOYSA-N
    • SMILES: ClC1C(C(=O)O)=CC(=C(C=1NC(C)=O)F)F

Computed Properties

  • Exact Mass: 249.0004271g/mol
  • Monoisotopic Mass: 249.0004271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 66.4Ų

2-Chloro-3-acetamido-4,5-difluorobenzoic acid Pricemore >>

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Additional information on 2-Chloro-3-acetamido-4,5-difluorobenzoic acid

Comprehensive Overview of 2-Chloro-3-acetamido-4,5-difluorobenzoic acid (CAS No. 2680750-33-6)

2-Chloro-3-acetamido-4,5-difluorobenzoic acid (CAS No. 2680750-33-6) is a fluorinated benzoic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro, acetamido, and difluoro substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features make it particularly valuable for modulating physicochemical properties such as solubility, metabolic stability, and target binding affinity.

In recent years, the demand for fluorinated compounds like 2-Chloro-3-acetamido-4,5-difluorobenzoic acid has surged due to their applications in drug discovery. Researchers frequently search for "fluorinated benzoic acid derivatives" or "CAS 2680750-33-6 applications" to explore its potential in designing kinase inhibitors or antimicrobial agents. The compound’s acetamido group further enhances its utility as a precursor for peptidomimetics, aligning with the growing interest in "small molecule drug development."

The synthesis of 2-Chloro-3-acetamido-4,5-difluorobenzoic acid typically involves multi-step organic reactions, including halogenation and amidation. Its difluoro moiety is particularly noteworthy, as fluorination strategies are a hot topic in medicinal chemistry, often searched as "role of fluorine in drug design." This modification can significantly alter a molecule’s lipophilicity and bioavailability, making it a critical consideration for researchers optimizing lead compounds.

From an industrial perspective, CAS 2680750-33-6 is often discussed in contexts like "high-value chemical intermediates" or "custom synthesis for pharmaceuticals." Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) expands its applicability in creating complex aromatic systems. Additionally, the compound’s stability under various conditions makes it a reliable candidate for scalable production, addressing queries like "bulk fluorinated building blocks."

Environmental and regulatory aspects of 2-Chloro-3-acetamido-4,5-difluorobenzoic acid are also of interest. While not classified as hazardous, its handling requires standard laboratory precautions. Searches such as "green chemistry alternatives for fluorinated compounds" reflect the industry’s shift toward sustainable practices, prompting innovations in catalytic fluorination methods to reduce waste.

In summary, 2-Chloro-3-acetamido-4,5-difluorobenzoic acid (CAS No. 2680750-33-6) exemplifies the intersection of synthetic chemistry and applied life sciences. Its structural versatility and relevance to trending topics like "fluorine in agrochemicals" or "precursors for PET imaging agents" ensure its continued prominence in research and development pipelines worldwide.

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